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Compound of Interest

Compound Name: 2,2,4,5-Tetramethyloctane

CAS No.: 62183-80-6

Cat. No.: B14562929

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data

for various isomers of tetramethyloctane. The information is compiled from Safety Data Sheets

(SDS) and publicly available chemical databases. It is intended to inform researchers,

scientists, and drug development professionals on the potential hazards, handling precautions,

and toxicological testing standards relevant to these compounds.

Physicochemical and Hazard Information
While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) are not readily available in the public domain for most tetramethyloctane

isomers, hazard classifications based on the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) provide a qualitative assessment of their potential health risks.

The following tables summarize the available information for several tetramethyloctane

isomers.
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Table 1: Physical and Chemical Properties of Selected
Tetramethyloctane Isomers

Isomer CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,2,4,4-

Tetramethyloctane
62183-79-3 C12H26 170.33

3,3,6,6-

Tetramethyloctane
62199-46-6 C12H26 170.33

2,3,6,7-

Tetramethyloctane
52670-34-5 C12H26 170.33

2,5,6,6-

Tetramethyloctane
62199-40-0 C12H26 170.33

2,3,4,5-

Tetramethyloctane
53428857-8 C12H26 170.33

2,2,3,4-

Tetramethyloctane
62183-75-9 C12H26 170.33

2,3,5,7-

Tetramethyloctane
62199-32-0 C12H26 170.33

2,3,3,6-

Tetramethyloctane
62199-24-0 C12H26 170.33

Table 2: GHS Hazard Information for Tetramethyloctane
Compounds
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Compound/Mixture
Containing
Tetramethyloctane
Isomers

GHS Hazard Statements
GHS Precautionary
Statements

Mixture containing Ethanone,

1-(1,2,3,4,5,6,7,8-Octahydro-

2,3,8,8-Tetramethyl-2-

Naphthalenyl)-

H315: Causes skin

irritation.H317: May cause an

allergic skin reaction.H410:

Very toxic to aquatic life with

long lasting effects.[1]

P264: Wash hands thoroughly

after handling.P273: Avoid

release to the

environment.P302+P352: IF

ON SKIN: Wash with plenty of

soap and water.P333+P313: If

skin irritation or rash occurs:

Get medical

advice/attention.P391: Collect

spillage.[1]

Note: The GHS information is based on a mixture containing a tetramethyl

acetyloctahydronaphthalene, a structurally related compound, as specific GHS data for many

individual tetramethyloctane isomers are not available.

Experimental Protocols for Toxicological
Assessment
Detailed experimental protocols for specific studies on tetramethyloctane compounds are not

publicly available. However, standardized methodologies for assessing chemical safety are

provided by the Organisation for Economic Co-operation and Development (OECD) Guidelines

for the Testing of Chemicals. These guidelines are internationally recognized and provide a

framework for evaluating the toxicological profile of substances like tetramethyloctane. The

following are summaries of relevant OECD guidelines for the health endpoints identified in the

available safety data.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)
This method is designed to assess the acute oral toxicity of a substance without determining a

precise LD50 value, thereby reducing the number of animals used.[2][3][4][5]
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Principle: The test substance is administered orally to a group of animals (typically rats,

usually females) at one of the defined dose levels (5, 50, 300, 2000, or 5000 mg/kg).[2][3][5]

The study proceeds in a stepwise manner, with the outcome of dosing at one level

determining the next step.[2][3][5] The endpoint is the observation of clear signs of toxicity at

a particular dose level, rather than mortality.[5]

Procedure: A sighting study is performed to determine the appropriate starting dose.[3][5] In

the main study, animals are dosed sequentially.[3][5] The animals are observed for signs of

toxicity and mortality for at least 14 days.[3][5]

Evaluation: The results allow for the classification of the substance into one of the GHS

categories for acute oral toxicity.[2]

Acute Dermal Toxicity - OECD Guideline 402
This guideline outlines a procedure for assessing the acute toxicity of a substance applied to

the skin.[6][7][8]

Principle: The test substance is applied in a single dose to the shaved skin of experimental

animals (e.g., rats, rabbits).[6][9] The study aims to identify the dose that causes mortality in

50% of the test animals (LD50).[6]

Procedure: The substance is applied uniformly over an area of approximately 10% of the

total body surface.[9][10] The application site is covered with a porous gauze dressing for a

24-hour exposure period.[6][8][9][10] Animals are observed for signs of toxicity and mortality

for 14 days.[6][8]

Evaluation: The LD50 is calculated, and the substance is classified according to GHS criteria

for acute dermal toxicity.[6]

Acute Inhalation Toxicity - OECD Guideline 403
This guideline describes the methodology for evaluating the acute toxicity of a substance upon

inhalation.[11][12][13][14]

Principle: Animals (typically rats) are exposed to the test substance, which can be a gas,

vapor, or aerosol, for a defined period (usually 4 hours).[11][13][14] The study is designed to
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determine the median lethal concentration (LC50).[11][13]

Procedure: The test can be conducted using a traditional LC50 protocol with multiple

concentration groups or a "concentration x time" protocol.[11][14] Animals are observed for

at least 14 days for signs of toxicity and mortality.[11][14]

Evaluation: The LC50 is determined, which allows for the classification of the substance

according to the GHS for acute inhalation toxicity.[11][14]

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.[15][16][17][18][19]

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(usually an albino rabbit).[15][17] The degree of irritation or corrosion is evaluated at

specified intervals.[17]

Procedure: The substance is applied to a small area of skin (approximately 6 cm²) and

covered with a patch for a 4-hour exposure period.[15][18][19] The skin is then observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[17]

[19] The observation period can extend up to 14 days to assess the reversibility of the

effects.[15][18]

Evaluation: The severity and reversibility of the skin reactions are scored to determine if the

substance is an irritant or corrosive.[15]

Acute Eye Irritation/Corrosion - OECD Guideline 405
This guideline details the procedure for evaluating the potential of a substance to cause eye

irritation or corrosion.[20][21][22][23][24]

Principle: A single dose of the test substance is applied to one eye of an experimental animal

(typically an albino rabbit), with the other eye serving as a control.[21][22][23][24]

Procedure: The substance is instilled into the conjunctival sac.[22][24] The eyes are

examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after

application.[21][24] The observation period can be extended up to 21 days to assess
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reversibility.[23] The use of topical anesthetics and systemic analgesics is recommended to

minimize animal distress.[21]

Evaluation: The severity and reversibility of ocular lesions are scored to classify the

substance's eye irritation or corrosion potential.[21]

Bacterial Reverse Mutation Test (Ames Test) - OECD
Guideline 471
This in vitro test is widely used to assess the mutagenic potential of a chemical.[25][26][27][28]

Principle: The test uses amino-acid requiring strains of Salmonella typhimurium and

Escherichia coli to detect point mutations.[25][26][27] It identifies mutations that revert the

existing mutations in the bacteria, restoring their ability to synthesize an essential amino

acid.[25][27]

Procedure: Bacterial cultures are exposed to the test substance at various concentrations,

with and without an exogenous metabolic activation system (S9 mix).[26][27] The number of

revertant colonies is counted after a 2-3 day incubation period.[27]

Evaluation: A substance is considered mutagenic if it causes a concentration-related

increase in the number of revertant colonies compared to the solvent control.[26]

Signaling Pathways and Toxicological Mechanisms
Currently, there is a lack of specific information in the scientific literature regarding the signaling

pathways that are directly affected by tetramethyloctane compounds. General toxicological

principles for branched-chain alkanes suggest that their effects are likely related to their

physical properties, such as their ability to disrupt cell membranes due to their lipophilic nature.

However, specific molecular targets and signaling cascades have not been elucidated for this

class of compounds. Further research is required to understand the molecular mechanisms

underlying the toxicity of tetramethyloctane isomers.

Visualizations
Generic Experimental Workflow for Toxicological
Assessment
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The following diagram illustrates a generic workflow for the toxicological assessment of a

chemical substance, incorporating the OECD guidelines described above.
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Caption: A generic workflow for toxicological assessment of chemical substances.
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Conclusion
The available health and safety data for tetramethyloctane compounds are limited, primarily

consisting of qualitative hazard classifications. While these indicate potential for skin irritation

and environmental toxicity, a significant data gap exists regarding quantitative toxicity and

specific mechanisms of action. The standardized OECD test guidelines provide robust

methodologies for generating the necessary toxicological data to perform a comprehensive risk

assessment. For researchers and professionals in drug development, it is crucial to handle

these compounds with appropriate caution, assuming them to be irritants and potentially

harmful until more definitive data becomes available. Any new research involving these

compounds should consider incorporating toxicological assessments following the OECD

guidelines to contribute to a better understanding of their safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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15. oecd.org [oecd.org]
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To cite this document: BenchChem. [In-Depth Technical Guide on the Health and Safety of
Tetramethyloctane Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#in-depth-technical-guide-on-the-
health-and-safety-of-tetramethyloctane-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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